![molecular formula C21H43NO2 B3051741 Octadecanamide, N-(2-hydroxyethyl)-N-methyl- CAS No. 35699-24-2](/img/structure/B3051741.png)
Octadecanamide, N-(2-hydroxyethyl)-N-methyl-
Overview
Description
“Octadecanamide, N-(2-hydroxyethyl)-N-methyl-” is also known as N-Ethyl-N-(2-hydroxyethyl)octadecanamide . It is a compound with the molecular formula C22H45NO2 .
Molecular Structure Analysis
The molecular structure of “Octadecanamide, N-(2-hydroxyethyl)-N-methyl-” consists of a long hydrocarbon chain attached to an amide group. The molecular weight is 355.598 Da .Physical And Chemical Properties Analysis
“Octadecanamide, N-(2-hydroxyethyl)-N-methyl-” has a density of 0.9±0.1 g/cm3, a boiling point of 476.4±28.0 °C at 760 mmHg, and a flash point of 241.9±24.0 °C . It has 3 H bond acceptors, 1 H bond donor, and 19 freely rotating bonds .Scientific Research Applications
Cancer Treatment and DNA Methylation
One area of application is in the field of cancer treatment, specifically through the use of demethylating agents. Research has shown that DNA methylation plays a crucial role in tumor development and resistance to therapy. Demethylating agents, which could potentially include derivatives like Octadecanamide, N-(2-hydroxyethyl)-N-methyl-, have been effective in treating hematological malignancies and may show promise in solid tumors as well. Studies indicate that these agents can improve clinical outcomes and alter methylation status in patients with solid tumors, although the overall response is limited, suggesting a need for further investigation into biomarkers predicting therapy efficacy (Linnekamp et al., 2017).
Optical Coherence Tomography
In the field of ophthalmology, advances in Optical Coherence Tomography (OCT) technology, such as OCT-Angiography (OCTA), have revolutionized diagnostic capabilities, offering non-invasive, high-resolution images of retinal vascular tissue. This technology has been critical in diagnosing and monitoring a range of retinal diseases, including diabetic retinopathy and age-related macular degeneration. The development and commercialization of OCT have highlighted the importance of interdisciplinary collaboration and innovation in translating scientific advancements into clinical practice (Kashani et al., 2017).
Environmental Studies
Concerns have been raised regarding the environmental impact of various organic UV filters found in sunscreen products, such as oxybenzone. Studies have detected these filters in water sources worldwide and have implicated them in coral reef bleaching and potential disruptions in the food chain. The presence of UV filters in various species of fish and their difficulty in being removed by common wastewater treatment techniques underline the importance of investigating the environmental safety of chemical compounds, including those related to Octadecanamide, N-(2-hydroxyethyl)-N-methyl- (Schneider & Lim, 2019).
Mechanism of Action
Target of Action
This compound is a type of organic compound, often used in softeners, antistatic agents, and oil-proofing agents . .
Result of Action
Given its use in softeners, antistatic agents, and oil-proofing agents, it may interact with certain materials to alter their physical properties . .
Properties
IUPAC Name |
N-(2-hydroxyethyl)-N-methyloctadecanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(24)22(2)19-20-23/h23H,3-20H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOFPCDKBJJVSSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)N(C)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H43NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30454052 | |
Record name | Octadecanamide, N-(2-hydroxyethyl)-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35699-24-2 | |
Record name | N-Hydroxyethyl-N-methylstearamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035699242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octadecanamide, N-(2-hydroxyethyl)-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-hydroxyethyl)-N-methyloctadecanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-HYDROXYETHYL-N-METHYLSTEARAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BBY9WWY63S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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